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Compound of Interest

Compound Name: Ezatiostat

Cat. No.: B549236

This document provides essential safety, logistical, and procedural information for the proper
handling and disposal of Ezatiostat (also known as TLK199 or TER199). As an investigational
drug and a selective inhibitor of glutathione S-transferase P1-1 (GSTP1-1), Ezatiostat requires
careful management in a laboratory setting to ensure personnel safety and environmental
compliance.[1][2][3] Researchers, scientists, and drug development professionals must adhere
to these guidelines in conjunction with their institution's specific Environmental Health and
Safety (EHS) protocols.

Immediate Safety and Hazard Information

Ezatiostat is classified with several hazards that necessitate the use of appropriate personal
protective equipment (PPE) and careful handling.[4]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[4]

Specific Target Organ Toxicity, Single Exposure (Category 3): H335 - May cause respiratory
irritation.[4]

Essential Safety Precautions (Precautionary Statements):
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Prevention: Avoid breathing dust, fumes, or spray (P261). Wash hands thoroughly after
handling (P264). Do not eat, drink, or smoke when using this product (P270). Use only in a
well-ventilated area (P271). Wear protective gloves, protective clothing, eye protection, and
face protection (P280).[4]

Response: In case of skin contact, wash with plenty of soap and water (P302+P352). If
inhaled, move the person to fresh air (P304+P340). If in eyes, rinse cautiously with water for
several minutes, removing contact lenses if possible (P305+P351+P338). Rinse mouth if
swallowed (P330).[4]

Step-by-Step Disposal Protocol for Ezatiostat

The disposal of Ezatiostat, as an investigational and potentially hazardous agent, must follow
the established procedures for chemical and cytotoxic waste.[5][6] The primary method of
disposal is incineration through a licensed hazardous waste vendor.[5][7][8]

Step 1: Segregation and Containerization

Identify all materials contaminated with Ezatiostat. This includes unused or expired pure
compounds, leftover solutions, contaminated vials, ampules, syringes, PPE (gloves, lab
coats), and spill cleanup materials.[7]

Do not dispose of Ezatiostat down the drain or in regular trash.[9]

Select a compatible hazardous waste container. This is typically a rigid, leak-proof container
with a screw-top lid, often provided by your institution's EHS department.[5][7]

For liquid waste (e.g., Ezatiostat dissolved in DMSO), use a designated liquid waste
container. For solid waste (e.g., contaminated vials, powders), use a solids container.[5]
Original containers like vials and bottles can often be placed directly into the hazardous
waste container.[5]

Step 2: Labeling

o Obtain official "HAZARDOUS WASTE" labels from your EHS department. No other labels
are generally acceptable.[5]
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« Affix the label to the container and fill it out completely and legibly. Required information
typically includes:

o Principal Investigator (Pl) Name
o Laboratory location (Building and Room Number)
o Contact phone number

o Chemical contents: List "Ezatiostat” and any solvents (e.g., "Dimethyl sulfoxide") with
their approximate concentrations or percentages. Avoid abbreviations.[5]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the labeled, sealed waste container in a designated Satellite Accumulation Area (SAA).

[5]

e The SAA must be located at or near the point of generation and under the control of the
laboratory personnel. It may be a designated cabinet or a secondary containment tub.[5]

e The SAA must be registered with your institution's EHS department.[5]

o A weekly inspection of the SAA and the waste containers must be performed and
documented on an inspection log.[5]

Step 4: Arranging for Disposal

e Once the container is full or the waste is ready for removal, submit a chemical waste
disposal request to your institution's EHS department.[5]

o EHS personnel will schedule a pickup. They are responsible for transporting the waste to a
central storage facility before it is sent to a permitted incinerator.[5][8]

e Ensure you receive a copy of the completed disposal form at the time of pickup for your
laboratory's records.[5]

Quantitative Data and Stability
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Proper storage is critical to maintaining the integrity of Ezatiostat before use and for managing
waste. The following tables summarize key quantitative data.

Table 1: Solubility of Ezatiostat

Solvent Concentration

DMSO >50 mg/mL (94.4 mM)[10]
Ethanol 20 mg/mL (37.76 mM)[10]
DMF 20 mg/mL[11]

| Ethanol:PBS (pH 7.2) (1:1) | 0.5 mg/mL[11] |

Table 2: Storage and Stability of Ezatiostat Solutions

Storage Condition Duration Notes

Recommended for stock
-80°C Up to 6 months[1] .

solutions.
-20°C Up to 1 month[1] For shorter-term storage.

| Powder (at -20°C) | Up to 3 years[10] | Keep sealed and away from moisture.[1][10] |

Visualized Workflows and Pathways

Diagram 1: Ezatiostat Disposal Workflow
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Caption: A step-by-step workflow for the safe disposal of Ezatiostat waste.
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Diagram 2: Ezatiostat Mechanism of Action
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Caption: Signaling pathway showing Ezatiostat inhibiting GSTP1 to activate JNK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b549236?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ezatiostat.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963531/
https://pubmed.ncbi.nlm.nih.gov/25724698/
https://pubmed.ncbi.nlm.nih.gov/25724698/
https://file.medchemexpress.com/batch_PDF/HY-13634A/Ezatiostat-SDS-MedChemExpress.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.su.se/polopoly_fs/1.236898.1432209877!/menu/standard/file/procedures_disposal%20of%20liquid_150323.pdf
https://www.targetmol.com/compound/ezatiostat
https://www.caymanchem.com/product/16248/ezatiostat
https://www.benchchem.com/product/b549236#ezatiostat-proper-disposal-procedures
https://www.benchchem.com/product/b549236#ezatiostat-proper-disposal-procedures
https://www.benchchem.com/product/b549236#ezatiostat-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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